N-(2-Amino-1-naphthalen-2-ylethyl)-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxamide;hydrochloride

• IUPAC Name: N-(2-amino-1-naphthalen-2-ylethyl)-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C22H25N3O.ClH/c1-14-11-20(15(2)25(14)19-9-10-19)22(26)24-21(13-23)18-8-7-16-5-3-4-6-17(16)12-18;/h3-8,11-12,19,21H,9-10,13,23H2,1-2H3,(H,24,26);1H
• InChI Key: DKBMUGOTHAEXAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N1C2CC2)C)C(=O)NC(CN)C3=CC4=CC=CC=C4C=C3.Cl
• Molecular Formula: C22H26ClN3O
• Molecular Weight: 383.9 g/mol

Description

N-(2-Amino-1-naphthalen-2-ylethyl)-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxamide;hydrochloride is a useful research compound. Its molecular formula is C22H26ClN3O and its molecular weight is 383.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antibacterial Activity

Research has shown that compounds structurally related to N-(2-Amino-1-naphthalen-2-ylethyl)-1-cyclopropyl-2,5-dimethylpyrrole-3-carboxamide;hydrochloride have been synthesized for antibacterial applications. For instance, pyridonecarboxylic acids displaying significant antibacterial activity were synthesized, highlighting the potential of naphthalene derivatives in developing new antibacterial agents (Egawa et al., 1984).

Colorimetric Sensing

A series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives were developed for colorimetric sensing of fluoride ions. This research underlines the adaptability of naphthalene derivatives in creating sensors for environmental and health applications (Younes et al., 2020).

Structural Studies

The structural properties of naphthalene derivatives have been explored to understand nucleophile-electrophile interactions, further highlighting the chemical versatility and the potential for designing complex molecular structures for various applications (Schweizer et al., 1978).

Thermally Stable Polyamides

Naphthalene-ring containing diamines were utilized to synthesize novel polyamides with good solubility and thermal stability, indicating the relevance of such compounds in materials science, particularly for creating new polymers (Mehdipour‐Ataei et al., 2005).

Fluorescence Derivatisation

The application of naphthalene derivatives for fluorescence derivatisation of amino acids demonstrates their utility in biological assays, offering tools for biochemical research and diagnostics (Frade et al., 2007).